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Introduction

Z-7-Tetradecenal is a potent sex pheromone component identified in several species of

Lepidopteran pests, making it a valuable tool for integrated pest management (IPM) programs.

[1][2][3] This unsaturated aldehyde (C₁₄H₂₆O) is primarily utilized in mating disruption, mass

trapping, and population monitoring strategies to manage key pests in agricultural crops such

as olives, citrus, and pomelos.[1][4] Its species-specific nature makes it an environmentally

benign alternative to broad-spectrum insecticides, contributing to more sustainable agricultural

practices.[3][5] This document provides detailed application notes and protocols for the field

use of Z-7-Tetradecenal for researchers, scientists, and drug development professionals.

Mating Disruption
Mating disruption is a technique that involves saturating an area with synthetic pheromones to

prevent male insects from locating females for mating, thereby reducing the subsequent larval

population and crop damage.[5][6][7]

Target Pests and Crops
Olive Moth (Prays oleae) in Olive Groves[4][8]

Citrus Flower Moth (Prays citri) in Citrus Orchards[2][3][9]

Pomelo Fruit Borer (Prays endocarpa) in Pomelo Orchards[4]
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Diamondback Moth (Plutella xylostella)[1] (Specific field data on mating disruption is limited

in the provided results).

Dispenser Types and Formulations
Various dispenser technologies are available for the controlled release of Z-7-Tetradecenal:

Aerosol Dispensers: These programmable devices release periodic puffs of the pheromone,

providing wide-area coverage.[4][8] They are particularly effective in large orchards.

Passive Reservoir Dispensers: These include polyethylene tubes, vials, or bags that allow for

the slow and continuous release of the pheromone over an extended period.[4][10]

Slow-Release Formulations: These formulations are designed to release the pheromone at a

consistent rate, disrupting male orientation to females.[1]

Quantitative Data for Mating Disruption
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Target
Pest

Crop
Dispense
r Type

Applicati
on Rate
(Dispens
ers/ha)

Pheromo
ne Load
per
Dispense
r

Efficacy
Referenc
e

Olive Moth

(Prays

oleae)

Olive

Aerosol

Dispenser

(Mister P

X841)

1 - 2

<8% w/w

Z-7-

tetradecen

al solution

>75%

suppressio

n of male

captures;

fruit

damage

reduction

of ~71-

80%

[4][8][10]

Olive Moth

(Prays

oleae)

Olive
Passive

Reservoir

Not

specified

Not

specified

Up to 96%

reduction

in male

catches

[4]

Pomelo

Fruit Borer

(Prays

endocarpa)

Pomelo

Polyethyle

ne-tube

dispensers

200 - 400 80 mg

Damage

levels

below

convention

al

insecticide

treatments

[4]

Citrus

Flower

Moth

(Prays citri)

Lemon
Isonet-

CFM

1000 -

2000

Not

specified

"Shutdown

" effect on

male

captures

[9]

Experimental Protocol: Mating Disruption of the Olive
Moth using Aerosol Dispensers
This protocol is based on studies conducted in Spanish olive groves.[4][8]
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Objective: To reduce mating success and subsequent larval infestation of the Olive Moth

(Prays oleae) through the application of aerosol-based Z-7-Tetradecenal dispensers.

Materials:

Aerosol dispensers (e.g., Mister P X841) containing a solution of Z-7-Tetradecenal (<8%

w/w).

Mounting hardware for dispensers.

Pheromone traps (Delta or funnel type) with Z-7-Tetradecenal lures for monitoring.

Sticky trap liners.

Procedure:

1. Timing of Application: Install dispensers before or at the beginning of the first adult flight of

P. oleae.

2. Dispenser Placement:

Deploy dispensers at a density of 1 to 2 units per hectare.

Place dispensers at approximately two-thirds of the canopy height.

Ensure a minimum distance of 100 meters between dispensers.

3. Dispenser Programming: Program the electronic devices to release the pheromone

according to the manufacturer's instructions, typically in cycles every 15-30 minutes over

6-12 hours, often during the night when moths are most active.

4. Monitoring:

Place pheromone-baited traps in both the treated and untreated control plots to monitor

the male moth population.

Check traps weekly, record the number of captured males, and replace sticky liners as

needed.
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5. Efficacy Assessment:

Compare the number of male moths captured in treated versus untreated plots.

Assess inflorescence and fruit infestation rates in both plots to determine the reduction

in crop damage.

Data Analysis: Calculate the percentage of mating disruption by comparing trap catches in

treated and control plots. Analyze the difference in fruit and flower damage between the plots

to determine the effectiveness of the treatment.

Preparation Phase

Deployment Phase

Monitoring & Data Collection Analysis & Conclusion

Start: Define Treatment and Control Plots Procure Aerosol Dispensers and Pheromone Lures Prepare Monitoring Traps (Delta/Funnel)

Install Dispensers in Treatment Plot (1-2/ha)

Place Monitoring Traps in All Plots

Program Release Schedule

Weekly Trap Checks and Data Recording Assess Crop Damage (Flowers/Fruit) Analyze Trap Catch and Damage Data End: Determine Efficacy of Mating Disruption

Click to download full resolution via product page

Caption: Experimental workflow for mating disruption using aerosol dispensers.

Mass Trapping
Mass trapping aims to remove a significant portion of the male population from an area,

thereby reducing the number of successful matings and subsequent offspring.[2]

Target Pests and Crops
Prays nephelomima in Citrus Orchards[1][2]

Citrus Flower Moth (Prays citri) in Citrus Orchards[3]

Pomelo Fruit Borer (Prays endocarpa) in Pomelo Orchards
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Quantitative Data for Mass Trapping

Target
Pest

Crop Trap Type

Trap
Density
(Traps/ha
)

Pheromo
ne Load
per Lure

Efficacy
Referenc
e

Prays

nephelomi

ma

Lemon
Pherocon

III Delta
30 - 100 300 µg

Reduction

in flower

infestation

and

rindspot

damage

[1][2][11]

Prays citri Lemon
Not

specified
120

0.5 - 0.6

mg

Reduction

in flower

infestation

[3]

Prays

endocarpa
Pomelo

Not

specified

200 (20

traps per

0.1 ha)

Not

specified

Damage

suppressio

n

equivalent

to

insecticide

treatments

[4]

Experimental Protocol: Mass Trapping of Prays
nephelomima in Citrus
This protocol is based on a study conducted in New Zealand citrus orchards.[1][2]

Objective: To reduce the population and crop damage of Prays nephelomima through mass

trapping of male moths.

Materials:

Pherocon III Delta traps.

Red rubber septa lures loaded with 300 µg of Z-7-Tetradecenal.
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Sticky trap liners.

Stakes or hangers for trap placement.

Procedure:

1. Timing of Application: Deploy traps before the start of the main flight period of P.

nephelomima.

2. Trap Density and Placement:

Deploy traps at a density of 30 to 100 traps per hectare.

Distribute traps evenly throughout the orchard.

Hang traps within the tree canopy.

3. Lure and Trap Maintenance:

Place one pheromone lure inside each trap on the sticky liner.

Replace lures as per the manufacturer's recommendations to ensure continuous

pheromone release.

Replace sticky liners when they become saturated with moths or debris.

4. Data Collection:

From a random sample of traps (e.g., 10 traps per plot), record the number of male

moths captured weekly.

5. Efficacy Assessment:

Assess floral infestation by collecting and examining flower samples for larvae.

Evaluate rindspot damage on fruit at the end of the trapping period.

Compare data from plots with different trap densities and an untreated control plot if

available.
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Data Analysis: Analyze the correlation between trap density, the number of males captured,

and the reduction in flower and fruit damage to determine the optimal trap density for

effective control.

Setup Phase Deployment Phase

Monitoring & Maintenance Evaluation

Start: Identify Target Orchard Prepare Delta Traps with Sticky Liners Load Rubber Septa with 300 µg Z-7-Tetradecenal Deploy Traps (30-100/ha) Place Lures in Traps Weekly Recording of Male Captures

Replace Liners and Lures as Needed

Assess Flower and Fruit Damage Analyze Data to Determine Optimal Trap Density End: Conclude on Mass Trapping Efficacy

Click to download full resolution via product page

Caption: Experimental workflow for mass trapping of male moths.

Population Monitoring
Pheromone-baited traps are essential for monitoring the population dynamics of target pests,

allowing for the precise timing of control measures.[12]

Target Pests and Crops
Olive Moth (Prays oleae) in Olive Groves[12]

Prays nephelomima in Citrus Orchards[1]

Pomelo Fruit Borer (Prays endocarpa) in Pomelo Orchards

Quantitative Data for Monitoring

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/product/b104267?utm_src=pdf-body-img
https://www.scielo.br/j/rbf/a/cpS8GFcjzLmHHwyyMWXHJsh/?format=html&lang=en
https://www.scielo.br/j/rbf/a/cpS8GFcjzLmHHwyyMWXHJsh/?format=html&lang=en
https://bioone.org/journals/journal-of-economic-entomology/volume-101/issue-4/0022-0493_2008_101_1295_MTOPNL_2.0.CO_2/Mass-Trapping-of-Prays-nephelomima-Lepidoptera--Yponomeutidae-in-Citrus/10.1603/0022-0493(2008)101[1295:MTOPNL]2.0.CO;2.short
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target
Pest

Crop Trap Type

Trap
Density
(Traps/ha
)

Pheromo
ne Load
per Lure

Trap
Placemen
t

Referenc
e

Olive Moth

(Prays

oleae)

Olive Delta 3 per area 1 mg

Outer area

of trees,

1.5-1.7 m

high

[12]

Prays

nephelomi

ma

Citrus
Not

specified

Not

specified
300 µg

Not

specified
[1]

Protocol: Monitoring the Olive Moth (Prays oleae)
This protocol is based on a study conducted in Southern Spain.[12]

Objective: To monitor the flight activity and population dynamics of the Olive Moth to inform

pest management decisions.

Materials:

Delta-type traps.

Pheromone capsules containing 1 mg of Z-7-Tetradecenal.

Sticky trap liners.

Procedure:

1. Trap Installation:

Install 3 traps per monitoring area in randomly selected trees.

Place traps in the outer area of the olive trees at a height of 1.5 to 1.7 meters from the

ground.
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2. Data Collection:

Examine traps weekly, starting from the beginning of the flight of the anthophagous

generation.

Record the number of male moths captured in each trap.

Replace pheromone capsules and sticky liners according to the manufacturer's

recommendations or when efficacy decreases.

Data Analysis: Use the trap capture data to determine the onset and peak of moth flights for

each generation. This information is crucial for timing insecticide applications or the

deployment of mating disruption and mass trapping devices.

Mode of Action: Olfactory Signaling Pathway
Z-7-Tetradecenal, like other insect pheromones, is detected by specialized olfactory receptor

neurons (ORNs) located in the antennae of the male moth. The current understanding of insect

olfaction suggests that the process is primarily ionotropic.[13][14][15]

Pheromone Binding: Z-7-Tetradecenal molecules enter the sensillum lymph through pores

in the cuticle of the antenna.

Receptor Activation: The pheromone binds to a specific odorant receptor (OR) complex on

the dendritic membrane of an ORN. This complex consists of a variable odor-specific protein

(OrX) and a conserved co-receptor (Orco).[14]

Ion Channel Gating: The binding of Z-7-Tetradecenal to the OrX/Orco complex directly

gates a non-selective cation channel, leading to the influx of ions (such as Na⁺ and Ca²⁺)

into the neuron.[7][15]

Depolarization and Signal Transduction: The influx of cations causes a depolarization of the

ORN membrane, generating an action potential.

Signal to Brain: This electrical signal is then transmitted along the axon of the ORN to the

antennal lobe of the insect's brain, where the information is processed, leading to a

behavioral response (e.g., flight towards the perceived source of the pheromone).
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While the primary mechanism is ionotropic, some studies suggest the involvement of

metabotropic (G protein-mediated) signaling pathways, which may modulate the sensitivity of

the ORNs.[14]
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Caption: Generalized olfactory signaling pathway for Z-7-Tetradecenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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